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Quantitative Data Summary

The table below summarizes the quantitative data for Vanillactic Acid (VLA), Vanillylmandelic Acid

(VMA), and their ratio from a study comparing non-AADC deficient controls and AADC deficient patients

[1] [2].

Population
Number of
Samples

VLA (mmol/mol
creatinine)

VMA (mmol/mol
creatinine)

VLA/VMA Ratio

Non-AADC
Deficient
Controls

10,095 Mean: 0.3 (SD: 1.18;

Range: 0–57.79) [1]
[2]

Mean: 5.59 (SD:

3.87; Range: 0.04–
60.62) [1] [2]

Mean: 0.07 (SD:

0.37; Range: 0.0–
23.24) [1] [2]

AADC Deficient
Patients

14 Mean: 10.24 (SD:
11.58; Range: 0.37–

33.06) [1] [2]

Mean: 0.45 (SD:
0.29; Range: 0.11–

1.27) [1] [2]

Mean: 23.16 (SD:
22.83; Range:

0.97–74.1) [1] [2]

The study concluded that the VLA/VMA ratio is a more reliable diagnostic marker than the concentration

of either metabolite alone, as it clearly distinguishes patients with AADC deficiency from the control group

[1] [2]. The ratio tends to be highest in young patients and decreases with age, for which the study developed

age-adjusted diagnostic thresholds [1].
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Detailed Experimental Protocol

The primary methodology for determining VLA and VMA levels involves urine organic acid analysis using

Gas Chromatography-Mass Spectrometry (GC-MS) [1]. Here is a detailed breakdown of the protocol:

Sample Preparation

Collection: Urine samples are collected from patients and controls.
Extraction: The acidified urine samples undergo liquid-liquid extraction [1]. This typically involves

using an organic solvent (like ethyl acetate) to separate the acidic metabolites from the urine matrix
[3].

Derivatization: The extracted acids are chemically modified (derivatized) to make them more volatile
and stable for GC-MS analysis. The specific method uses trimethylsilylation to create trimethylsilyl

(TMS) derivatives [1] [4].

Instrumental Analysis

Technique: Gas Chromatography-Mass Spectrometry (GC-MS) [1] [4] [5].

Separation: The derivatized sample is injected into the GC system. The different compounds are
separated as they travel through the chromatographic column based on their chemical properties.

Detection & Quantification: As compounds exit the GC column, they enter the mass spectrometer,
which identifies them based on their unique mass-to-charge ratio (m/z). The study used a semi-
quantitative approach, meaning metabolite levels are estimated by comparing their signal intensity to
an internal standard and normalized to urine creatinine concentration for accuracy [1].

Data Interpretation

The semi-quantitative concentrations of VLA and VMA are obtained from the GC-MS analysis.
The VLA/VMA ratio is calculated for each sample.

This ratio is then compared against established reference intervals. A significantly elevated ratio
strongly suggests AADC deficiency [1].

Biochemical Pathway and Workflow
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The following diagram illustrates the metabolic relationship between dopamine, VLA, and VMA, and the

analytical workflow for their measurement.

Biochemical pathway and analytical workflow for VLA and VMA measurement. In AADC deficiency, the

blocked normal pathway leads to elevated VLA and a high VLA/VMA ratio.

Key Takeaways for Researchers

Primary Application: The measurement of urinary VLA and the VLA/VMA ratio is primarily
established as a highly specific diagnostic marker for Aromatic L-amino acid decarboxylase
(AADC) deficiency [1].
Comparative Advantage: The VLA/VMA ratio is a more robust marker than individual metabolite

concentrations because it accounts for variations in urine dilution and clearly differentiates patients
from a large control population [1].

Age Consideration: The diagnostic power of the ratio is most pronounced in young children, and
age-adjusted thresholds should be applied for accurate diagnosis [1].

Historical Context: While older research also measured vanillactic acid in the context of
neurogenic tumors like neuroblastoma [4], the most current and specific data supports its use for

AADC deficiency.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b569417#vanillactic-acid-urine-normal-

levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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